![molecular formula C18H25ClN2O5S B5380846 1-[(5-chloro-2-methoxyphenyl)sulfonyl]-N-(tetrahydro-2-furanylmethyl)-4-piperidinecarboxamide](/img/structure/B5380846.png)
1-[(5-chloro-2-methoxyphenyl)sulfonyl]-N-(tetrahydro-2-furanylmethyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is also known as SBI-425 . It has an empirical formula of C13H12ClN3O4S and a molecular weight of 341.77 . It is a white to beige powder .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring attached to a sulfonyl group, which is further connected to a chloro-methoxyphenyl group . The sulfonyl group is also attached to a tetrahydrofuran ring .Physical And Chemical Properties Analysis
SBI-425 is a white to beige powder . It is soluble in DMSO at a concentration of 2 mg/mL . The compound should be stored at a temperature of 2-8°C .Mechanism of Action
Target of Action
Similar compounds have been found to targetsulfonyl hydrazides and blood coagulation factor Xa . These targets play crucial roles in various biochemical processes, including radical addition, intramolecular cyclization, hydrogen abstraction, and blood coagulation .
Mode of Action
The compound interacts with its targets through a series of chemical reactions. In the presence of certain systems (like the I2/TBHP system), sulfonyl hydrazides produce sulfonyl radicals . These radicals undergo radical addition, intramolecular cyclization, hydrogen abstraction, and hydrolysis to give the final products . In the case of blood coagulation factor Xa, the compound acts as a potent inhibitor .
Biochemical Pathways
The compound affects several biochemical pathways. The sulfonylation, C–C σ-bond cleavage, and intramolecular cyclization are key steps in these pathways . The final products of these pathways can have various downstream effects, influencing a wide range of biological processes.
Pharmacokinetics
Similar compounds have been found to be orally bioavailable . This suggests that the compound may have good absorption, distribution, metabolism, and excretion (ADME) properties, which can significantly impact its bioavailability.
Result of Action
The compound’s action results in the production of various final products through a series of chemical reactions . These products can have a wide range of molecular and cellular effects. For instance, the inhibition of blood coagulation factor Xa can potentially affect the blood coagulation process .
Safety and Hazards
properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)sulfonyl-N-(oxolan-2-ylmethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN2O5S/c1-25-16-5-4-14(19)11-17(16)27(23,24)21-8-6-13(7-9-21)18(22)20-12-15-3-2-10-26-15/h4-5,11,13,15H,2-3,6-10,12H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKPQBUMOGNEKDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCC(CC2)C(=O)NCC3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.